Cas no 1040650-50-7 (N-(3,4-dimethylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide)

• Product Name: N-(3,4-dimethylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
• CAS No: 1040650-50-7
• MF: C₂₄H₂₄N₄OS
• MW: 416.538563728333
• CID: 5383771
• Update Time: 2025-06-03

N-(3,4-dimethylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-2-[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanylacetamide
• N-(3,4-dimethylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C24H24N4OS/c1-4-18-6-8-19(9-7-18)21-14-22-24(25-11-12-28(22)27-21)30-15-23(29)26-20-10-5-16(2)17(3)13-20/h5-14H,4,15H2,1-3H3,(H,26,29)
• InChI Key： YRSLLXFSMLAVJG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(C)=C1)(=O)CSC1=NC=CN2N=C(C3=CC=C(CC)C=C3)C=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(3,4-dimethylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

N-(3,4-dimethylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No. 1040650-50-7): An Overview of Its Structure, Properties, and Potential Applications

N-(3,4-dimethylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No. 1040650-50-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name or CAS number, exhibits a unique molecular structure that confers it with a range of biological activities and potential therapeutic applications.

The molecular formula of N-(3,4-dimethylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is C₂₆H₂₈N₄O₂S, and its molecular weight is approximately 468.6 g/mol. The compound features a pyrazolo[1,5-a]pyrazine core linked to a sulfanyl acetamide moiety and substituted with dimethylphenyl and ethylphenyl groups. This intricate structure provides a foundation for its diverse biological interactions and potential therapeutic effects.

In recent years, N-(3,4-dimethylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide has been the subject of several studies aimed at elucidating its pharmacological properties. One notable area of research has focused on its anti-inflammatory and analgesic activities. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, N-(3,4-dimethylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide has also demonstrated potential as an anticancer agent. Research has indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic profile of N-(3,4-dimethylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide has also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics are crucial for its potential development into an effective therapeutic agent.

In addition to its biological activities, the synthesis of N-(3,4-dimethylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide has been optimized to improve yield and purity. Various synthetic routes have been explored, including multi-step reactions involving the formation of the pyrazolo[1,5-a]pyrazine core and subsequent functional group modifications. These advancements in synthetic chemistry have facilitated the large-scale production of this compound for further research and development.

The safety profile of N-(3,4-dimethylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses in animal models. However, further studies are needed to fully understand its safety profile in humans.

In conclusion, N-(3,4-dimethylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No. 1040650-50-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.